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Compound of Interest

Compound Name: (Dimethyl sulfide)trihydroboron

Cat. No.: B7800882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

(Dimethyl sulfide)trihydroboron, commonly known as borane dimethyl sulfide complex

(BMS). This reagent is a staple in modern organic synthesis, valued for its stability and

convenient handling as a source of borane for hydroboration and reduction reactions. A

thorough understanding of its physical characteristics is paramount for its safe and effective

use in research and development.

Core Physical Properties
(Dimethyl sulfide)trihydroboron is a colorless to pale yellow liquid with a distinct, unpleasant

odor.[1] It is a complex formed between borane (BH₃) and dimethyl sulfide ((CH₃)₂S), which

stabilizes the otherwise reactive borane monomer. This stabilization allows for its commercial

availability in higher concentrations compared to other borane adducts like borane-

tetrahydrofuran (BMS is often available as a 10 M solution).[2]

Quantitative Physical Data
A summary of the key physical properties of (Dimethyl sulfide)trihydroboron is presented in

the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₂H₉BS

Molecular Weight 75.97 g/mol [3]

Appearance
Colorless to pale yellow

liquid/solution
[3][4]

Density 0.801 g/mL at 25 °C [1][2][5]

1.287 g/mL at 25 °C [3][4]

Melting Point -38 °C to -40 °C [1][3][4]

Boiling Point ~34 °C to ~44 °C [3][4]

Refractive Index 1.457 at 20 °C [3][4]

Flash Point -1 °C (30 °F) to 65 °F [3][4]

Solubility

Reacts with water. Miscible

with a wide range of aprotic

organic solvents, including

ethyl ether, tetrahydrofuran

(THF), dichloromethane,

benzene, toluene, xylene,

hexane, and ethyl acetate.

[3][4]

Enthalpy of Vaporization 44.9 kJ/mol at 293 K [6][7]

Note on Density: The discrepancy in reported density values may be attributed to

measurements of the neat complex versus solutions in solvents like THF or excess dimethyl

sulfide.

Experimental Protocols for Physical Property
Determination
The air and moisture sensitivity of (Dimethyl sulfide)trihydroboron necessitates specialized

techniques for the accurate determination of its physical properties.[8] All manipulations should
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be carried out under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line or

glovebox techniques.

Melting Point Determination
The melting point of BMS, which is sub-zero, can be determined using a cryo-bath and a low-

temperature thermometer.

Sample Preparation: A small sample of BMS is sealed under an inert atmosphere in a glass

capillary tube.

Apparatus Setup: A cooling bath (e.g., dry ice/acetone or a cryostat) is prepared. The sealed

capillary containing the sample is attached to a low-temperature thermometer.

Measurement: The thermometer and capillary are immersed in the cooling bath. The

temperature is slowly lowered until the sample solidifies. The bath is then allowed to warm

slowly. The temperature at which the first droplet of liquid appears and the temperature at

which the entire solid has melted are recorded as the melting point range.

Boiling Point Determination
Due to its flammability and reactivity, the boiling point of BMS should be determined with care,

preferably using a micro-boiling point method under an inert atmosphere.

Apparatus Setup: A small test tube containing a few milliliters of BMS and a boiling chip is

placed in a heating bath (e.g., an oil bath). An inverted capillary tube (sealed at one end) is

placed inside the test tube. A thermometer is positioned with its bulb in the vapor phase

above the liquid. The entire setup is maintained under a positive pressure of an inert gas.

Heating: The heating bath is gently heated. A stream of bubbles will emerge from the

inverted capillary as the trapped air and then the BMS vapor expand.

Measurement: The boiling point is the temperature at which a rapid and continuous stream of

bubbles emerges from the capillary tube, and the thermometer reading in the vapor phase

stabilizes.[9] This indicates that the vapor pressure of the liquid equals the atmospheric

pressure.
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Density Determination
The density of BMS can be determined using a pycnometer or a digital density meter, with all

measurements performed under an inert atmosphere.

Pycnometer Method:

An empty pycnometer of a known volume is weighed.

The pycnometer is filled with BMS inside a glovebox or via a cannula under an inert

atmosphere.

The filled pycnometer is weighed again at a controlled temperature (e.g., 25 °C).

The density is calculated by dividing the mass of the BMS by the volume of the

pycnometer.

Digital Density Meter:

The instrument is calibrated with a standard of known density.

The sample is injected into the measurement cell of the density meter, ensuring no air

bubbles are introduced. The transfer should be done using a gas-tight syringe.

The instrument provides a direct reading of the density at the specified temperature.

Solubility Determination
The solubility of BMS in various aprotic solvents can be determined qualitatively and

quantitatively.

Qualitative Assessment:

Under an inert atmosphere, a small, measured volume of BMS is added to a test tube

containing a specific aprotic solvent.

The mixture is agitated, and the miscibility is observed. The formation of a single, clear

phase indicates solubility.
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Quantitative Assessment (for partially soluble systems):

A saturated solution of BMS in the solvent of interest is prepared by adding an excess of

BMS to the solvent and stirring at a constant temperature until equilibrium is reached.

The undissolved portion is allowed to settle.

A known volume of the clear, saturated supernatant is carefully removed and its

composition is analyzed (e.g., by NMR or titration) to determine the concentration of BMS,

which represents its solubility at that temperature.

Logical Workflow Diagram
The following diagram illustrates a generalized workflow for the synthesis and subsequent

purification of an air-sensitive compound like (Dimethyl sulfide)trihydroboron, emphasizing

the necessary precautions.

Synthesis Stage Purification Stage Analysis and Storage

Reactant Preparation
(Drying of Dimethyl Sulfide)

Reaction with Diborane
(under inert atmosphere)

Introduce Diborane Gas Work-up (if necessary)
(e.g., filtration of byproducts)

Reaction Completion Vacuum Distillation
(bulb-to-bulb)

Crude Product Characterization
(NMR, IR Spectroscopy)

Purified BMS Storage
(under inert gas, 2-8 °C)

Verified Product

Click to download full resolution via product page

Synthesis and Purification Workflow for Borane Dimethyl Sulfide.

This guide provides essential information on the physical properties of (Dimethyl
sulfide)trihydroboron and the methodologies for their determination. Adherence to proper

handling procedures for air- and moisture-sensitive compounds is critical for obtaining accurate

data and ensuring laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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